Cas no 1802019-37-9 (5-Chloro-3-ethynylpyrazolo[1,5-a]pyrimidine)

• Product Name: 5-Chloro-3-ethynylpyrazolo[1,5-a]pyrimidine
• CAS No: 1802019-37-9
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• CID: 6937219
• Update Time: 2025-05-12

5-Chloro-3-ethynylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-ethynylpyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 5-chloro-3-ethynyl-
• 5-Chloro-3-ethynylpyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C8H4ClN3/c1-2-6-5-10-12-4-3-7(9)11-8(6)12/h1,3-5H
• InChI Key： OTCHIUYOSGFWBY-UHFFFAOYSA-N
• SMILES： C12=C(C#C)C=NN1C=CC(Cl)=N2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: -1.71±0.30(Predicted)